Cas no 7013-07-2 ((R)-4-Amino-3-hydroxybutanoic acid)

(R)-4-Amino-3-hydroxybutanoic acid structure
7013-07-2 structure
Product Name:(R)-4-Amino-3-hydroxybutanoic acid
CAS No:7013-07-2
MF:C4H9NO3
MW:119.119161367416
MDL:MFCD02262047
CID:47171
PubChem ID:2733883
Update Time:2025-04-18

(R)-4-Amino-3-hydroxybutanoic acid Chemical and Physical Properties

Names and Identifiers

    • (R)-4-Amino-3-hydroxybutanoic acid
    • (R)-(-)-AMINO-3-HYDROXYBUTANOIC ACID
    • (R)-4-Amino-3-hydroxybutyric Acid
    • (R)-(-)-3-Hydroxy-GABA
    • (R)-(-)-GABOB
    • (R)-GABOB < (R)-4-amino-3-hydroxybutanoic acid>
    • AC1MBZVO
    • AG-G-73775
    • CHEMBL290216
    • PubChem5722
    • UNII-592W66MW4A
    • gamma-Amino-beta-hydroxybutyric acid, (-)-
    • EN300-1708835
    • L-.GAMMA.-AMINO-.BETA.-HYDROXYBUTYRIC ACID
    • (-)-gamma-amino-beta-hydroxybutyric acid
    • (R)-GABOB
    • AC-13944
    • (3R)-4-Amino-3-hydroxy-butanoic acid
    • (-)-.BETA.-HYDROXY-GABA
    • (R)-(-)-4-Amino-3-hydroxybutanoic acid
    • Q27261639
    • (-)-.GAMMA.-AMINO-.BETA.-HYDROXYBUTYRIC ACID
    • CS-W005749
    • MFCD02262047
    • BDBM50021187
    • SCHEMBL2940090
    • (R)-(-)-beta-Hydroxy-GABA
    • .GAMMA.-AMINO-.BETA.-HYDROXYBUTYRIC ACID L-(-)-FORM [MI]
    • (3R)-4-amino-3-hydroxybutanoic acid
    • R(-)-4-amino-3-hydroxybutanoic acid
    • Z1198160294
    • Butanoic acid, 4-amino-3-hydroxy-, (3R)-
    • (R)-4-AMINO-3-HYDROXYBUTANOICACID
    • (3r)-(-)-4-amino-3-hydroxybutanoic acid
    • 592W66MW4A
    • (r)-gamma-amino-beta-hydroxybutyric acid
    • (3R)-4-amino-3-hydroxy-butanoic acid;(R)-4-AMINO-3-HYDROXYBUTYRIC ACID
    • A836785
    • AKOS006278832
    • .GAMMA.-AMINO-.BETA.-HYDROXYBUTYRIC ACID, (-)-
    • 7013-07-2
    • DS-11819
    • DTXSID60220409
    • (R)-(-)-.BETA.-HYDROXY-GABA
    • GAMMA-AMINO-BETA-HYDROXYBUTYRIC ACID L-(-)-FORM
    • DB-007982
    • DTXCID10142900
    • DB-131188
    • YQGDEPYYFWUPGO-GSVOUGTGSA-N
    • (-)-BETA-HYDROXY-GABA
    • L-GAMMA-AMINO-BETA-HYDROXYBUTYRIC ACID
    • MDL: MFCD02262047
    • Inchi: 1S/C4H9NO3/c5-2-3(6)1-4(7)8/h3,6H,1-2,5H2,(H,7,8)/t3-/m1/s1
    • InChI Key: YQGDEPYYFWUPGO-GSVOUGTGSA-N
    • SMILES: O[C@@H](CN)CC(=O)O

Computed Properties

  • Exact Mass: 119.05827
  • Monoisotopic Mass: 119.058
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 3
  • Complexity: 83.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 83.6A^2
  • XLogP3: -4.1

Experimental Properties

  • Color/Form: White to Yellow Solid
  • Density: 1.312
  • Boiling Point: 374.5 °C at 760 mmHg
  • Flash Point: 374.5 °C at 760 mmHg
  • Refractive Index: 1.51
  • PSA: 83.55
  • LogP: -0.51900

(R)-4-Amino-3-hydroxybutanoic acid Security Information

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